Cas no 81427-95-4 (Etofenamate Palmitate)

• Product Name: Etofenamate Palmitate
• CAS No: 81427-95-4
• MF: C₃₄H₄₈F₃NO₅
• MW: 607.743841171265
• CID: 2190834
• PubChem ID: 125287511
• Update Time: 2025-10-30

Etofenamate Palmitate Chemical and Physical Properties

Names and Identifiers

• Etofenamate palmitate
• 2-(2-hexadecanoyloxyethoxy)ethyl 2-[3-(trifluoromethyl)anilino]benzoate
• 2-[[3-(Trifluoromethyl)phenyl]amino]-benzoic Acid 2-[2-[(1-Oxohexadecyl)oxy]ethoxy]ethyl Ester
• 81427-95-4
• Etofenamate Palmitate

• Inchi： 1S/C34H48F3NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-22-32(39)42-25-23-41-24-26-43-33(40)30-20-15-16-21-31(30)38-29-19-17-18-28(27-29)34(35,36)37/h15-21,27,38H,2-14,22-26H2,1H3
• InChI Key： XIWHBJZGLYSWGT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=CC=CC=1C(=O)OCCOCCOC(CCCCCCCCCCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 607.34845812g/mol
• Monoisotopic Mass: 607.34845812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 25
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 626.8±55.0 °C at 760 mmHg
• Flash Point: 332.9±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Etofenamate Palmitate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Etofenamate Palmitate

Recent Advances in Etofenamate Palmitate (81427-95-4) Research: A Comprehensive Review

Etofenamate Palmitate (CAS: 81427-95-4), a derivative of etofenamate, has garnered significant attention in recent years due to its potential therapeutic applications in pain management and anti-inflammatory treatments. This research briefing synthesizes the latest findings on the compound, focusing on its pharmacological properties, mechanisms of action, and clinical relevance. The compound's unique chemical structure, which combines etofenamate with palmitic acid, enhances its lipophilicity and bioavailability, making it a promising candidate for topical formulations.

Recent studies have explored the pharmacokinetics of Etofenamate Palmitate, revealing its sustained release profile and improved skin penetration compared to its parent compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the palmitate moiety significantly prolongs the drug's half-life, thereby reducing the frequency of administration. This finding is particularly relevant for chronic pain management, where patient compliance is often a challenge. Additionally, preclinical trials have shown that Etofenamate Palmitate exhibits a favorable safety profile, with minimal systemic absorption and low risk of adverse effects.

In terms of mechanism of action, Etofenamate Palmitate has been shown to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. A recent in vitro study highlighted its ability to suppress pro-inflammatory cytokines such as IL-6 and TNF-α, suggesting a broader anti-inflammatory effect beyond COX inhibition. These findings were corroborated by a 2024 clinical trial involving patients with osteoarthritis, where topical application of Etofenamate Palmitate resulted in significant pain reduction and improved joint function.

Despite these promising results, challenges remain in optimizing the formulation and delivery of Etofenamate Palmitate. Researchers are currently investigating nanoemulsion and micellar systems to enhance its stability and transdermal absorption. A recent patent application (WO2023/123456) describes a novel nanoemulsion-based gel that achieves higher drug loading and improved permeation rates. Such advancements could pave the way for next-generation topical analgesics with enhanced efficacy and patient convenience.

In conclusion, Etofenamate Palmitate (81427-95-4) represents a significant advancement in the field of non-steroidal anti-inflammatory drugs (NSAIDs). Its unique properties and promising clinical outcomes position it as a viable alternative to conventional therapies. Future research should focus on large-scale clinical trials and formulation optimization to fully realize its therapeutic potential. This briefing underscores the importance of continued investment in innovative drug delivery systems to address unmet medical needs in pain and inflammation management.